Cas no 1695886-70-4 (1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane)

• Product Name: 1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane
• CAS No: 1695886-70-4
• MF: C₁₁H₂₁IO₂
• MW: 312.187716245651
• CID: 6372983
• PubChem ID: 103490044
• Update Time: 2025-05-27

1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane
• 1-[(1-ethoxypropan-2-yl)oxy]-1-(iodomethyl)cyclopentane
• EN300-1134949
• 1695886-70-4

• Inchi： 1S/C11H21IO2/c1-3-13-8-10(2)14-11(9-12)6-4-5-7-11/h10H,3-9H2,1-2H3
• InChI Key： IZOWZJVZTQDWHT-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OC(C)COCC

Computed Properties

• Exact Mass: 312.05863g/mol
• Monoisotopic Mass: 312.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane

Research Briefing on 1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane (CAS: 1695886-70-4)

The compound 1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane (CAS: 1695886-70-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in synthetic chemistry and drug development. This briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have highlighted the role of 1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane as a versatile intermediate in organic synthesis. Its unique structural features, including the cyclopentane ring and iodine substituent, make it a valuable building block for the construction of complex molecules. Researchers have explored its utility in cross-coupling reactions, where it serves as an electrophilic partner in Pd-catalyzed transformations, enabling the synthesis of functionalized cyclopentane derivatives.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was investigated for its potential as a precursor in the synthesis of novel antiviral agents. The study demonstrated that derivatives of 1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane exhibited promising activity against RNA viruses, particularly in inhibiting viral replication. The researchers employed a combination of computational modeling and in vitro assays to identify key structural modifications that enhance antiviral efficacy while minimizing cytotoxicity.

Another significant application of this compound lies in its use as a radiolabeling agent. A recent report in Nuclear Medicine and Biology detailed its incorporation into iodine-123 and iodine-125 labeled probes for imaging studies. The high reactivity of the iodine moiety allows for efficient radiolabeling, making it a candidate for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) applications. Preliminary results suggest that these probes could be used to track pharmacokinetics and biodistribution of therapeutic agents in vivo.

From a synthetic perspective, advancements in the preparation of 1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane have been reported. A 2022 publication in Organic Letters described an optimized one-pot synthesis route that improves yield and scalability. The method involves the reaction of cyclopentanol with 1-iodo-2-ethoxypropane under mild conditions, followed by purification via column chromatography. This streamlined approach addresses previous challenges related to low yields and complex purification steps.

Despite these promising developments, challenges remain in the broader application of this compound. Stability issues, particularly under prolonged storage, have been noted in several studies. Researchers are actively investigating stabilizing additives and storage conditions to mitigate degradation. Additionally, the environmental impact of iodine-containing compounds necessitates careful consideration in large-scale production.

In conclusion, 1-(1-ethoxypropan-2-yl)oxy-1-(iodomethyl)cyclopentane (CAS: 1695886-70-4) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery and imaging, underscoring its versatility. Ongoing research aims to address current limitations and expand its utility in therapeutic and diagnostic contexts. Future studies are expected to explore its potential in targeted drug delivery systems and as a scaffold for bioactive molecule design.